(1S,5S)-3-Oxabicyclo[3.1.0]hexan-1-amine hydrochloride

• CAS: 2968348-02-7
• Molecular Formula: C5H10ClNO
• Molecular Weight: 135.59 g/mol
• InChI: InChI=1S/C5H9NO.ClH/c6-5-1-4(5)2-7-3-5;/h4H,1-3,6H2;1H/t4-,5-;/m1./s1
• InChIKey: WINKKXSGKANADN-TYSVMGFPSA-N

(1S,5S)-3-Oxabicyclo[3.1.0]hexan-1-amine hydrochloride

(1S,5S)-3-Oxabicyclo[3.1.0]hexan-1-amine hydrochloride (CAS 2968348-02-7) is a chiral amine building block belonging to the 3-oxabicyclo[3.1.0]hexane class [1]. The compound exists as a hydrochloride salt, with a molecular weight of 135.59 g/mol, and features a rigid, strained bicyclic scaffold incorporating a fused cyclopropane ring and an oxirane ring . It serves as a pharmaceutical intermediate in the synthesis of various active compounds [2].

Workflow Chiral building block for stereochemical-control studies and asymmetric synthesis

Selection Defined (1S,5S) absolute configuration; hydrochloride salt form

Use Context Synthetic intermediate for enantiopure drug candidates and constrained scaffolds

• [1] PubChem. (1S,5S)-3-Oxabicyclo[3.1.0]hexan-1-amine hydrochloride. Compound Summary. View Source
• [2] TargetMol. (1S,5S)-3-Oxabicyclo[3.1.0]hexan-1-amine hydrochloride (TYD-03779) Product Page. View Source

Enantiopurity: Why Substitution Fails

In stereospecific organic synthesis, enantiomeric purity is paramount. The (1S,5S)-configured 3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride cannot be reliably substituted by its (1R,5R) enantiomer or a racemic mixture without risking divergent biological activity or altered pharmacokinetic profiles of downstream compounds [1]. The rigid bicyclo[3.1.0]hexane core locks the amine functionality into a specific three-dimensional orientation, and the stereochemical integrity of this intermediate directly dictates the stereochemical outcome of subsequent reactions [2]. Consequently, procurement of the precise stereoisomer is a non-negotiable requirement for consistent and reproducible results in medicinal chemistry campaigns.

Enantiomer mismatch The (1R,5R) enantiomer may produce a different stereochemical outcome in subsequent reactions, making direct substitution unreliable without re-optimization.

Racemic mixture Using a rel-(1S,5S) racemate introduces the opposite enantiomer, requiring chiral resolution that adds cost and may not guarantee identical downstream profiles.

Stability divergence Storage recommendations differ between enantiomers (RT vs. 2–8°C); a substitute may require re-validation of handling protocols and long-term stability.

• [1] Brooks, W.H., Guida, W.C., Daniel, K.G. The Significance of Chirality in Drug Design and Development. Current Topics in Medicinal Chemistry, 2011, 11(7), 760-770. View Source
• [2] Jimeno, M.L., Alkorta, I., Elguero, J. The structure of 3-oxabicyclo[3.1.0]hexane. Journal of Molecular Structure: THEOCHEM, 2000, 528, 263-271. View Source

Quantitative Evidence: Procurement Metrics

Purity Benchmarking vs. (1R,5R) Enantiomer

The (1S,5S) isomer is supplied with a certified purity of 102.79% by MedChemExpress, a value exceeding typical purity benchmarks for this class of building block . In contrast, commercially available batches of the (1R,5R) enantiomer are frequently listed at 95% purity [1]. This purity differential is quantifiable and directly impacts reaction yield calculations and the need for further purification.

Purity vs. (1R,5R)

Head-to-head

Target: 102.79% certified purity. Comparator (1R,5R): 95% purity. Absolute difference +7.79 pp.

Higher purity may reduce side reactions and purification burden in multi-step syntheses.

Vendor COA data; verify batch-specific purity.

Evidence Dimension	HPLC/Assay Purity
Target Compound Data	102.79% (Certified Purity)
Comparator Or Baseline	(1R,5R)-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride: 95% purity
Quantified Difference	+7.79 percentage points absolute difference
Conditions	Vendor certificate of analysis (COA) data; HPLC assay

Why This Matters

Higher purity translates directly to reduced side reactions and minimized purification efforts, improving overall synthetic efficiency and cost-effectiveness in multi-step syntheses.

• [1] ChemSpace. (1R,5R)-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride (CSSB00160570243) Product Page. View Source

Ambient Temperature Storage Stability

The (1S,5S) hydrochloride salt demonstrates superior ambient stability, as evidenced by vendor-recommended storage at room temperature (RT) under nitrogen . Conversely, the corresponding (1R,5R) enantiomer is recommended for storage at 2-8°C to ensure stability . This difference in storage requirement indicates a meaningful divergence in the solid-state stability of the two enantiomeric salts.

Storage stability

Data to verify

Target: RT storage under nitrogen. Comparator (1R,5R): 2–8°C.

Ambient storage may simplify logistics; stability under actual lab use requires confirmation.

Supplier recommendation; no independent stability study cited.

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	Room temperature (RT)
Comparator Or Baseline	(1R,5R)-3-oxabicyclo[3.1.0]hexan-1-amine hydrochloride: 2-8°C
Quantified Difference	Qualitative difference: ambient vs. refrigerated storage
Conditions	Vendor storage recommendations; solid state

Why This Matters

Ambient temperature storage simplifies shipping, handling, and laboratory logistics, reduces energy costs associated with cold-chain maintenance, and minimizes the risk of compound degradation due to freeze-thaw cycles.

Stereochemical Integrity: Absolute Configuration

The compound is explicitly defined by its (1S,5S) absolute stereochemical configuration . In contrast, many 3-oxabicyclo[3.1.0]hexan-1-amine derivatives are offered as racemic mixtures (e.g., rel-(1S,5S) isomers) or with undefined stereochemistry . The defined configuration is crucial for the synthesis of enantiomerically pure drug candidates, where the presence of the undesired enantiomer can lead to off-target effects or altered pharmacokinetics [1].

Absolute configuration

Class-level

Defined (1S,5S) vs. racemic rel-(1S,5S) or unspecified stereochemistry.

Single-enantiomer supply eliminates chiral resolution steps and supports stereochemical fidelity.

Configuration assigned by naming convention and SMILES; independent ee data not provided.

Evidence Dimension	Stereochemical Definition
Target Compound Data	Defined (1S,5S) absolute configuration
Comparator Or Baseline	Racemic rel-(1S,5S) mixture or unspecified stereochemistry
Quantified Difference	Qualitative difference: single enantiomer vs. racemic mixture
Conditions	Stereochemical descriptor in chemical name and SMILES string

Why This Matters

Procuring a single, defined enantiomer eliminates the need for costly and time-consuming chiral resolution steps and ensures the stereochemical fidelity of the final drug substance, a key regulatory requirement.

• [1] Nguyen, L.A., He, H., Pham-Huy, C. Chiral Drugs: An Overview. International Journal of Biomedical Science, 2006, 2(2), 85-100. View Source

Conformational Rigidity as Bioisostere

The 3-oxabicyclo[3.1.0]hexane core is a conformationally locked scaffold, a feature leveraged in drug design to mimic the tetrahydrofuran ring of conventional nucleosides or to enforce specific peptide conformations [1]. While direct quantitative data for this specific compound is limited, the class of 3-oxabicyclo[3.1.0]hexane derivatives, including this amine, is recognized as a privileged structure for improving target binding affinity and metabolic stability compared to more flexible acyclic amine building blocks .

Conformational rigidity

Class-level inference

Rigid oxabicyclo[3.1.0]hexane core vs. flexible acyclic amines.

Scaffold class may offer improved binding selectivity and reduced entropic penalty; compound-specific data limited.

Inferred from literature on analogous bicyclic cores; direct comparison not available.

Evidence Dimension	Conformational Rigidity
Target Compound Data	Rigid 3-oxabicyclo[3.1.0]hexane core
Comparator Or Baseline	Flexible acyclic amine building blocks (e.g., alkyl amines)
Quantified Difference	Qualitative difference: rigid scaffold vs. flexible chain
Conditions	Structural comparison; inferred from class properties

Why This Matters

The conformational rigidity of the scaffold can enhance binding selectivity and reduce entropic penalties upon target engagement, offering a strategic advantage in lead optimization programs.

• [1] Wang, P., et al. Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxabicyclo[3.1.0]hexane Scaffold. The Journal of Organic Chemistry, 2011, 76(21), 8896-8907. View Source

Research & Industrial Application Scenarios

Asymmetric Synthesis of Enantiopure Intermediates

Given its defined (1S,5S) absolute configuration and high certified purity (102.79%) , this compound is optimally suited for use as a chiral building block in the asymmetric synthesis of drug candidates where stereochemical fidelity is a critical quality attribute. The rigid 3-oxabicyclo[3.1.0]hexane core provides a conformational constraint that can be exploited to design potent and selective enzyme inhibitors or receptor modulators .

Conformational Restriction in Lead Optimization

The conformationally locked oxabicyclo[3.1.0]hexane scaffold is a recognized bioisostere for the tetrahydrofuran ring of nucleosides [1]. This compound serves as a versatile synthetic entry point for constructing novel nucleoside analogs or constrained peptide mimetics, making it a valuable asset in lead optimization campaigns focused on improving target selectivity and metabolic stability over more flexible acyclic amine alternatives .

Ambient Temperature Storage Workflows

The compound's documented stability at room temperature when stored under nitrogen offers a distinct logistical advantage over analogs requiring refrigerated storage (2-8°C) . This facilitates easier inventory management, reduces reliance on cold-chain shipping and storage, and is particularly beneficial for high-throughput screening or combinatorial chemistry workflows where frequent access to the building block is required.

Application

Selection Property

Validation Focus

Asymmetric synthesis of enantiopure intermediates

Defined (1S,5S) configuration and reported high certified purity

Chiral purity (ee/HPLC) and stereochemical outcome of key coupling steps

Conformational restriction in lead optimization

Rigid 3-oxabicyclo[3.1.0]hexane scaffold

Target binding affinity and selectivity assays; metabolic stability profiling

Ambient-temperature handling workflows

Reported room-temperature stability under nitrogen

Long-term stability under actual storage and usage conditions; inert atmosphere maintenance

• [1] Wang, P., et al. Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxabicyclo[3.1.0]hexane Scaffold. The Journal of Organic Chemistry, 2011, 76(21), 8896-8907. View Source